Cas no 1803800-16-9 (1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one)
1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one
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- Inchi: 1S/C10H12BrNO/c1-6-3-4-9(12)8(5-6)10(13)7(2)11/h3-5,7H,12H2,1-2H3
- InChI Key: QCWMRKKSAZSQDK-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=C(C)C=CC=1N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- XLogP3: 3
- Topological Polar Surface Area: 43.1
1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014399-250mg |
1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one |
1803800-16-9 | 97% | 250mg |
489.60 USD | 2021-07-05 | |
| Alichem | A010014399-500mg |
1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one |
1803800-16-9 | 97% | 500mg |
782.40 USD | 2021-07-05 | |
| Alichem | A010014399-1g |
1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one |
1803800-16-9 | 97% | 1g |
1,519.80 USD | 2021-07-05 |
1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one
Recent Advances in the Study of 1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one (CAS: 1803800-16-9)
1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one (CAS: 1803800-16-9) is a brominated aromatic ketone derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been explored for its role as a key intermediate in the synthesis of various bioactive molecules. Recent studies have focused on its synthetic pathways, pharmacological properties, and potential therapeutic applications, making it a subject of interest for researchers in the chemobiological and medicinal chemistry fields.
A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic optimization of 1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one, highlighting its efficiency as a precursor for the development of novel kinase inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available 2-amino-5-methylacetophenone, followed by bromination under controlled conditions. The study reported a yield improvement of 15% compared to previous methods, emphasizing the compound's scalability for industrial applications.
In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2024), the pharmacological potential of 1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one was explored in the context of neurodegenerative diseases. The compound demonstrated moderate inhibitory activity against acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. Molecular docking studies revealed that the bromopropanone moiety plays a critical role in binding to the AChE active site, suggesting its potential as a lead compound for further optimization.
Recent advancements in analytical techniques have also facilitated a deeper understanding of this compound's physicochemical properties. A 2024 study in Analytical Chemistry utilized high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound's stability under various pH conditions. The findings indicated that 1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one exhibits remarkable stability in acidic environments, which is advantageous for its formulation in oral drug delivery systems.
Furthermore, the compound's role in photodynamic therapy (PDT) has been investigated in a recent preprint (ChemRxiv, 2024). Researchers found that upon exposure to specific wavelengths of light, 1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one generates reactive oxygen species (ROS), making it a promising candidate for cancer treatment. The study reported a 40% increase in ROS production compared to traditional photosensitizers, highlighting its potential for clinical translation.
In conclusion, 1-(2-Amino-5-methylphenyl)-2-bromopropan-1-one (CAS: 1803800-16-9) represents a versatile compound with broad applications in medicinal chemistry and drug development. Recent studies have elucidated its synthetic accessibility, pharmacological properties, and therapeutic potential, paving the way for future research. Continued exploration of this compound may yield novel drug candidates for treating various diseases, including neurodegenerative disorders and cancer.
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